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Compound of Interest

Compound Name: Boc-Phe(4-Br)-OH

Cat. No.: B613734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-tert-Butoxycarbonyl-4-bromo-L-phenylalanine, commonly referred to as Boc-Phe(4-Br)-OH,

is a halogenated derivative of the amino acid phenylalanine. The incorporation of a bromine

atom onto the phenyl ring and the presence of the tert-butoxycarbonyl (Boc) protecting group

on the alpha-amino group make it a valuable building block in synthetic chemistry. This

technical guide provides a comprehensive overview of the chemical properties, applications,

and safety considerations of Boc-Phe(4-Br)-OH, tailored for professionals in research and drug

development.

Core Chemical Properties
Boc-Phe(4-Br)-OH is a white to off-white solid at room temperature.[1] The strategic placement

of the bromine atom at the para position of the phenyl ring introduces unique electronic and

steric properties, enhancing its utility in the synthesis of novel peptides and peptidomimetics.

Physicochemical Data
A summary of the key physicochemical properties of Boc-Phe(4-Br)-OH is presented in the

table below, compiled from various sources.
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Property Value Source(s)

Molecular Formula C14H18BrNO4 [2][3]

Molecular Weight 344.20 g/mol [3][4]

CAS Number 62129-39-9 [2][5]

Appearance White to off-white solid/powder [1][6]

Melting Point 118-120 °C [5][7]

Boiling Point 475.3±40.0 °C (Predicted) [7]

Solubility

Slightly soluble in water.

Soluble in common organic

solvents like DCM, DMF, and

NMP.

[5][7][8]

Purity ≥98.0%

Structural Information
Identifier Value Source(s)

Synonyms

N-Boc-4-bromo-L-

phenylalanine, Boc-4-bromo-L-

phenylalanine

[2][5][9]
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Boc-Phe(4-Br)-OH is a critical reagent in the field of peptide chemistry and drug discovery. The

Boc protecting group allows for its use in stepwise solid-phase peptide synthesis (SPPS), while

the bromo-substituent offers several advantages.

Peptide Synthesis
The primary application of Boc-Phe(4-Br)-OH is as a building block in the synthesis of

peptides.[9] The Boc group provides stable protection of the N-terminus during peptide bond

formation and can be readily removed under acidic conditions. The presence of the bromine

atom can influence the conformation and biological activity of the resulting peptide.
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Generalized workflow for solid-phase peptide synthesis using Boc-Phe(4-Br)-OH.

Drug Development and Medicinal Chemistry
The bromine atom serves as a versatile functional handle for further chemical modifications,

such as cross-coupling reactions (e.g., Suzuki or Sonogashira couplings).[10] This allows for

the introduction of diverse functionalities, enabling the creation of complex peptidomimetics,

labeled peptides for imaging, or peptide-drug conjugates.[9][10] These modifications can

significantly enhance the pharmacological properties of the parent peptide, including binding

affinity, selectivity, and in vivo stability.[6][11]
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Key application areas of Boc-Phe(4-Br)-OH in research and development.

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of Boc-Phe(4-Br)-OH are

proprietary to chemical suppliers and are not extensively detailed in publicly available literature.

However, a general synthetic approach involves the protection of the amino group of 4-bromo-

L-phenylalanine with di-tert-butyl dicarbonate (Boc anhydride) under basic conditions.

For its use in solid-phase peptide synthesis, standard Boc-chemistry protocols are employed. A

generalized procedure is as follows:

Resin Swelling: The solid support (e.g., Merrifield resin) is swelled in a suitable solvent like

dichloromethane (DCM).

Amino Acid Coupling: The C-terminal amino acid is attached to the resin.

Boc Deprotection: The Boc group is removed using an acid such as trifluoroacetic acid (TFA)

in DCM.

Neutralization: The resin is neutralized with a base, for example, diisopropylethylamine

(DIPEA).

Peptide Bond Formation: The next Boc-protected amino acid, such as Boc-Phe(4-Br)-OH, is

activated with a coupling agent (e.g., DCC/HOBt or HBTU) and coupled to the free amino
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group on the resin.

Washing: The resin is washed thoroughly to remove excess reagents and byproducts.

Repeat: Steps 3-6 are repeated for each subsequent amino acid in the peptide sequence.

Cleavage: Once the synthesis is complete, the peptide is cleaved from the resin, and side-

chain protecting groups are removed, typically with a strong acid like hydrofluoric acid (HF)

or trifluoromethanesulfonic acid (TFMSA).

Purification: The crude peptide is purified, commonly by reverse-phase high-performance

liquid chromatography (RP-HPLC).

Safety and Handling
Boc-Phe(4-Br)-OH is intended for research use only.[4] While it is not classified as a

hazardous substance under OSHA, standard laboratory safety precautions should be

observed.[2]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.[1]

Handling: Avoid inhalation of dust and contact with skin and eyes.[2] Use in a well-ventilated

area.[2]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[2]

Recommended storage temperature is often at 0-8 °C.[6]

In case of exposure:

Inhalation: Move to fresh air. May cause respiratory tract irritation.[2]

Skin contact: Wash off with soap and plenty of water.[2]

Eye contact: Flush eyes with water as a precaution.[2]

Ingestion: Rinse mouth with water.
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For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[2]

Conclusion
Boc-Phe(4-Br)-OH is a versatile and valuable building block for researchers and scientists in

peptide chemistry and drug development. Its unique combination of a stable N-terminal

protecting group and a functionalizable bromophenyl side chain provides a powerful tool for the

synthesis of novel peptides and peptidomimetics with potentially enhanced biological

properties. Understanding its chemical properties, applications, and proper handling is crucial

for its effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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